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Compound of Interest

Tert-butyl 3-ethenylpiperidine-1-
Compound Name:
carboxylate

Cat. No.: B129423

CAS Number: 146667-87-0
Chemical Formula: C12H21NO2

Molecular Weight: 211.30 g/mol

Introduction

Tert-butyl 3-ethenylpiperidine-1-carboxylate, also known as 1-Boc-3-vinylpiperidine, is a
chiral heterocyclic building block of significant interest in medicinal chemistry and
pharmaceutical development. The presence of a vinyl group on the piperidine ring offers a
versatile handle for a variety of chemical transformations, making it a valuable precursor for the
synthesis of complex bioactive molecules and natural product analogs. The tert-butoxycarbonyl
(Boc) protecting group ensures stability during synthetic manipulations and can be readily
removed under acidic conditions. This guide provides a comprehensive overview of its
chemical properties, synthesis, and potential applications for researchers, scientists, and drug
development professionals.

Chemical and Physical Properties

This section summarizes the key physicochemical properties of tert-butyl 3-
ethenylpiperidine-1-carboxylate.
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Property Value Reference
Molecular Weight 211.301 g/mol [1]
Exact Mass 211.157229 g/mol [1]
Density 1.028 g/cm3 [1]
Boiling Point 268.886 °C at 760 mmHg [1]
Flash Point 116.418 °C [1]
Refractive Index 1.517 [1]
Vapor Pressure 0.007 mmHg at 25°C [1]
Synthesis

A common and effective method for the synthesis of tert-butyl 3-ethenylpiperidine-1-
carboxylate is through the N-protection of 3-vinylpiperidine.

Experimental Protocol: N-Protection of (S)-3-
Vinylpiperidine

This protocol details the synthesis of (S)-tert-butyl 3-vinylpiperidine-1-carboxylate.[1]

Objective: To protect the secondary amine of (S)-3-vinylpiperidine with a tert-butoxycarbonyl
(Boc) group.

Materials:

e (S)-3-Vinylpiperidine

Di-tert-butyl dicarbonate ((Boc)20)

Triethylamine (EtsN)

Dichloromethane (DCM)

Saturated aqueous sodium bicarbonate (NaHCO3s) solution
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e Brine
¢ Anhydrous magnesium sulfate (MgSOQOa)
Procedure:

e To a stirred solution of (S)-3-vinylpiperidine (1.0 equivalent) and triethylamine (1.2
equivalents) in dichloromethane at 0 °C, add a solution of di-tert-butyl dicarbonate (1.1
equivalents) in dichloromethane dropwise.

 Allow the reaction mixture to warm to room temperature and stir for 12 hours.
e Quench the reaction with a saturated aqueous NaHCO:s solution and separate the layers.
o Extract the aqueous layer with dichloromethane (3 x 50 mL).

o Combine the organic layers, wash with brine, dry over anhydrous MgSQOa, and concentrate
under reduced pressure.

» Purify the crude product by flash column chromatography on silica gel (eluent: hexane/ethyl
acetate) to afford (S)-tert-butyl 3-vinylpiperidine-1-carboxylate.

Synthesis Workflow

Starting Materials

Work-up & Purification Final Product
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Caption: Synthetic workflow for the N-protection of (S)-3-vinylpiperidine.

Applications in Synthesis

Tert-butyl 3-ethenylpiperidine-1-carboxylate is a valuable intermediate for the synthesis of
various alkaloids and other biologically active compounds. The vinyl group can be readily
functionalized, for instance, through hydroboration-oxidation to yield a primary alcohol, which
can then be further elaborated.

Synthetic Strategy for (+)-Coniine

A notable application is in the total synthesis of the neurotoxic alkaloid (+)-coniine. The
synthetic route involves the following key transformations starting from (S)-tert-butyl 3-
vinylpiperidine-1-carboxylate.[1]

» Hydroboration-Oxidation: The vinyl group is converted to a primary alcohol.

Oxidation: The primary alcohol is oxidized to the corresponding aldehyde.

Wittig Reaction: The aldehyde undergoes a Wittig reaction to extend the carbon chain.

Hydrogenation: The newly formed double bond is reduced.

N-Deprotection: Removal of the Boc group yields (+)-coniine.

Logical Flow of (+)-Coniine Synthesis
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Caption: Key transformations in the synthesis of (+)-coniine.
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Biological Activity and Potential Applications

While specific biological data for tert-butyl 3-ethenylpiperidine-1-carboxylate is not
extensively reported in publicly available literature, the 3-substituted piperidine scaffold is a
well-established pharmacophore present in numerous bioactive compounds. Derivatives of 3-
substituted piperidines have been reported to exhibit a range of biological activities, suggesting
potential areas of investigation for novel analogs derived from this starting material.

3-Substituent Class Primary Biological Activity = Example Compound Class
Analgesic (Opioid Receptor 3-Methyl-4-(N-
Methyl ) . L
Agonist) phenylamido)piperidines
Carboxamide Anti-osteoporosis Piperidine-3-carboxamides

The vinyl group of tert-butyl 3-ethenylpiperidine-1-carboxylate provides a reactive site for
the introduction of various functionalities, allowing for the exploration of a wide chemical space
in drug discovery programs.

Safety Information

It is important to handle tert-butyl 3-ethenylpiperidine-1-carboxylate with appropriate safety
precautions.

GHS Hazard Statements:

H302: Harmful if swallowed.[1]

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

GHS Precautionary Statements:

e P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[1]
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e P264: Wash skin thoroughly after handling.[1]
e P270: Do not eat, drink or smoke when using this product.[1]
e P280: Wear protective gloves/ eye protection/ face protection.

e P301 + P312: IF SWALLOWED: Call a POISON CENTER or doctor/ physician if you feel
unwell.[1]

e P302 + P352: IF ON SKIN: Wash with plenty of soap and water.

e P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.

Conclusion

Tert-butyl 3-ethenylpiperidine-1-carboxylate is a key chiral building block with significant
potential in synthetic and medicinal chemistry. Its versatile vinyl functionality allows for the
construction of diverse molecular architectures, particularly in the synthesis of alkaloids and
other complex natural products. While direct biological data on the compound itself is limited,
the well-documented activities of other 3-substituted piperidines highlight the potential for
discovering novel therapeutic agents through its use as a starting material. The established
synthetic protocols and the potential for a wide range of chemical modifications make it a
valuable tool for researchers in the field of drug discovery and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b129423#tert-butyl-3-ethenylpiperidine-1-carboxylate-
cas-146667-87-0]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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